2-(1-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetamide

• CAS No.: 133099-04-4
• Product Name: 2-(1-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetamide
• Molecular Formula: C28H30N2O2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 2-[(3S)-1-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-diphenylacetamide
• Standard InChI: InChI=1S/C28H30N2O2/c29-27(31)28(23-7-3-1-4-8-23,24-9-5-2-6-10-24)25-14-17-30(20-25)16-13-21-11-12-26-22(19-21)15-18-32-26/h1-12,19,25H,13-18,20H2,(H2,29,31)/t25-/m1/s1
• Standard InChIKey: HXGBXQDTNZMWGS-RUZDIDTESA-N
• Isomeric SMILES: C1CN(C[C@@H]1C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N)CCC4=CC5=C(C=C4)OCC5
• SMILES: C1CN(CC1C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N)CCC4=CC5=C(C=C4)OCC5
• Canonical SMILES: C1CN(CC1C(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)N)CCC4=CC5=C(C=C4)OCC5
• Appearance: Solid
• Physical Description: Solid
• Description: Darifenacin is an anticholinergic and antispasmotic agent used to treat urinary incontinence and overactive bladder syndrome. Darifenacin has not been implicated in causing liver enzyme elevations or clinically apparent acute liver injury.; Darifenacin is 2-[(3S)-1-Ethylpyrrolidin-3-yl]-2,2-diphenylacetamide in which one of the hydrogens at the 2-position of the ethyl group is substituted by a 2,3-dihydro-1-benzofuran-5-yl group. It is a selective antagonist for the M3 muscarinic acetylcholine receptor, which is primarily responsible for bladder muscle contractions, and is used as the hydrobromide salt in the management of urinary incontinence. It has a role as a muscarinic antagonist and an antispasmodic drug. It is a member of 1-benzofurans, a member of pyrrolidines and a monocarboxylic acid amide.; Darifenacin, also known as enablex or emselex, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Darifenacin is a drug which is used for the treatment of overactive bladder with symptoms of urge urinary incontinence, urgency and frequency. Darifenacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Darifenacin has been detected in multiple biofluids, such as urine and blood. Within the cell, darifenacin is primarily located in the membrane (predicted from logP). Darifenacin is a potentially toxic compound.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 2.98e-04 g/L
• Synonyms: (S)-1-(2-(2,3-dihydro-5-benzofuranyl)ethyl)-alpha,alpha-diphenyl-3-pyrrolidineacetamide; darifenacin; darifenacin hydrobromide; darifenacin hydrochloride; darifenacine; darifenicin; Emselex; Enablex; UK-88525
• PubChem Compound: 444031
• Last Modified: Nov 11 2021